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Compound Name: Caffeic acid-pYEEIE

Cat. No.: B12353371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis, characterization,

and biological context of Caffeic acid-pYEEIE, a potent phosphopeptide ligand for the Src SH2

domain. This document outlines experimental protocols, presents key quantitative data in a

structured format, and visualizes relevant biological pathways to support researchers in the

fields of kinase signaling and drug discovery.

Introduction
Caffeic acid-pYEEIE is a synthetic phosphopeptide that demonstrates high-affinity binding to

the Src Homology 2 (SH2) domain of the Src family of non-receptor tyrosine kinases. It is

composed of the pentapeptide pYEEIE (phospho-Tyrosine-Glutamic acid-Glutamic acid-

Isoleucine-Glutamic acid) with a caffeic acid moiety N-terminally attached to the

phosphotyrosine residue. This modification significantly enhances its binding affinity, making it

a valuable tool for studying Src kinase signaling and for the development of targeted

therapeutics.
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The Src family of kinases are crucial regulators of a multitude of cellular processes, including

proliferation, differentiation, survival, and migration. Dysregulation of Src signaling is frequently

implicated in the progression of various cancers, making it a prime target for therapeutic

intervention. Caffeic acid-pYEEIE serves as a high-affinity probe to investigate the role of the

Src SH2 domain in these signaling cascades.

Synthesis of Caffeic Acid-pYEEIE
The synthesis of Caffeic acid-pYEEIE is achieved through a multi-step process involving solid-

phase peptide synthesis (SPPS) of the pYEEIE peptide, followed by the solution-phase

conjugation of protected caffeic acid to the N-terminus.

Experimental Protocol: Solid-Phase Peptide Synthesis
(SPPS) of pYEEIE
This protocol is based on the widely used Fmoc/tBu strategy.[1][2]

Materials:

Fmoc-Glu(OtBu)-Wang resin

Fmoc-Ile-OH

Fmoc-Glu(OtBu)-OH

Fmoc-Tyr(PO(OBzl)OH)-OH

N,N'-Diisopropylcarbodiimide (DIC)

Ethyl cyanohydroxyiminoacetate (Oxyma Pure)

20% (v/v) Piperidine in N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O
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Procedure:

Resin Swelling: Swell the Fmoc-Glu(OtBu)-Wang resin in DMF for 30 minutes in a peptide

synthesis vessel.

Fmoc Deprotection: Remove the Fmoc protecting group by treating the resin with 20%

piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the

resin thoroughly with DMF and DCM.

Amino Acid Coupling:

Pre-activate the next Fmoc-amino acid (Fmoc-Ile-OH, Fmoc-Glu(OtBu)-OH, or Fmoc-

Tyr(PO(OBzl)OH)-OH) (3 equivalents) with DIC (3 equivalents) and Oxyma Pure (3

equivalents) in DMF for 10 minutes.

Add the activated amino acid solution to the resin and allow the coupling reaction to

proceed for 2 hours at room temperature with gentle agitation.

Monitor the reaction completion using a Kaiser test.

Washing: After each deprotection and coupling step, wash the resin with DMF (3x), DCM

(3x), and DMF (3x).

Repeat Cycles: Repeat the deprotection and coupling steps for each amino acid in the

pYEEIE sequence.

Cleavage and Deprotection: After the final amino acid coupling and Fmoc deprotection, wash

the resin with DCM and dry under vacuum. Treat the resin with the cleavage cocktail for 2-3

hours at room temperature.

Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether.

Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum. The crude

peptide is then purified by preparative reverse-phase HPLC.

Experimental Protocol: Caffeic Acid Conjugation
This protocol utilizes acetonide-protected caffeic acid to prevent unwanted side reactions.[3]
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Materials:

Acetonide-protected caffeic acid

(Benzotriazol-1-yl-oxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

N,N-Diisopropylethylamine (DIPEA)

Purified pYEEIE peptide

Anhydrous DMF

Trifluoroacetic acid (TFA)

Procedure:

Activation of Caffeic Acid: Dissolve acetonide-protected caffeic acid (1.5 equivalents), BOP

(1.5 equivalents), and DIPEA (3 equivalents) in anhydrous DMF. Stir the mixture for 15

minutes at room temperature to activate the carboxylic acid.

Conjugation Reaction: Dissolve the purified pYEEIE peptide (1 equivalent) in anhydrous

DMF and add it to the activated caffeic acid solution. Allow the reaction to proceed overnight

at room temperature under an inert atmosphere.

Deprotection: Remove the acetonide protecting group by treating the reaction mixture with a

solution of 95% TFA in water for 1 hour.

Purification: Purify the final product, Caffeic acid-pYEEIE, by preparative reverse-phase

HPLC.

Lyophilization: Lyophilize the pure fractions to obtain the final product as a white powder.

Experimental Workflow for Caffeic Acid-pYEEIE Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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